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For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on the optimal

timing and use of tralkoxydim for effective weed control in cereal crops. The information is

intended to support research, experimental design, and the development of weed management

strategies.

Mechanism of Action
Tralkoxydim is a selective, systemic herbicide belonging to the cyclohexanedione chemical

class.[1][2] Its mode of action is the inhibition of the enzyme Acetyl-CoA carboxylase (ACCase).

[1][3] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential

components of plant cell membranes.[1] By inhibiting this enzyme, tralkoxydim disrupts the

production of lipids in susceptible grass weeds, leading to the cessation of growth and eventual

death.[1][4] Broadleaf plants are not affected due to a different form of the ACCase enzyme.[1]

Application Timing for Optimal Efficacy
The timing of tralkoxydim application is critical for maximizing weed control and ensuring crop

safety. Optimal timing is dependent on both the growth stage of the target weeds and the

growth stage of the crop.
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Tralkoxydim is most effective when applied to young, actively growing weeds.[3][5][6] Applying

the herbicide at the correct weed growth stage ensures adequate absorption and translocation

to the site of action.

General Recommendation: Application should target weeds at the 2 to 4-leaf stage, prior to

tillering.[3][6][7]

Delayed Application: In cases of delayed application, control may still be achieved on weeds

up to the early tillering stage (maximum of 2 tillers), though higher application rates may be

necessary.[3][6]

Post-Application Emergence: Weeds that emerge after the application of tralkoxydim will

not be controlled.[5][8]

Crop Growth Stage and Safety
To prevent crop injury, it is crucial to apply tralkoxydim at the appropriate crop growth stage.

General Recommendation: Application is generally safe when the majority of crop plants

have at least 2 to 3 true leaves (Zadoks scale Z12-Z13).[3][6][7]

Early Application: Application to crops with fewer than 2 true leaves (Z12) may result in

temporary yellowing or growth retardation, although crops typically recover without a

significant loss in yield.[3][6][7]

Late Application: Application should not be made later than the flag-leaf stage of the crop.[5]

[8]

Application Rates and Target Weeds
The recommended application rate of tralkoxydim varies depending on the target weed

species, their growth stage, and environmental conditions. The following tables summarize

typical application recommendations.

Table 1: Tralkoxydim Application Rates for Control of Wild Oats in Wheat, Barley, Rye, and

Triticale
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Weed Growth
Stage

Crop Growth Stage
Application Rate (g
a.i./ha)*

Critical Comments

2-4 leaf (pre-tillering)
Majority of crop plants

at 2 leaves (Z12)
100 - 120

Apply in the first 4-6

weeks to unstressed

crops and weeds.

Application to lush

crops may increase

the likelihood of

yellowing.[3][6]

2-4 leaf (pre-tillering)
Majority of crop plants

at 3 leaves (Z13)
152

This is often the

minimum rate for tank-

mixing with broadleaf

herbicides.[3][6]

Up to early tillering

(max 2 tillers)

Majority of crop plants

at 3 leaves (Z13) or

later

152 - 200

Use for delayed

applications or dense

weed populations.[3]

[6]

*Note: Rates are presented as grams of active ingredient (a.i.) per hectare and may need to be

adjusted based on the specific product formulation (e.g., 400 WG). Always consult the product

label for specific rates.

Table 2: Tralkoxydim Application Rates for Control of Other Grassy Weeds
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Target Weed
Weed Growth
Stage

Application Rate (g
a.i./ha)*

Critical Comments

Annual Ryegrass 2-4 leaf (pre-tillering) 152 - 200

Do not apply to tillered

ryegrass. Higher

spray volumes may

improve control.[3][6]

Green & Yellow

Foxtail
1-5 leaf 152 - 200

Optimal control is

achieved before

tillering.[5][8]

Annual Phalaris

(Suppression)
2-4 leaf (pre-tillering) 152 - 200

Apply within 6 weeks

of sowing. Do not

apply to tillered

phalaris.[3][6]

*Note: Rates are presented as grams of active ingredient (a.i.) per hectare and may need to be

adjusted based on the specific product formulation. Always consult the product label for specific

rates.

Environmental Considerations
Environmental conditions before, during, and after application can significantly influence the

efficacy of tralkoxydim.

Moisture: Tralkoxydim is most effective when weeds are actively growing, which requires

adequate soil moisture. Efficacy may be reduced under drought stress conditions as weeds

will have a thicker cuticle, reducing herbicide uptake.[6][9][10]

Rainfall: Do not apply if rain is expected within 30 minutes of application.[3][6]

Temperature: Avoid application during periods of extreme cold or heat, as this can cause

stress to both the crop and weeds, potentially reducing herbicide efficacy and increasing the

risk of crop injury.[5][8] Applications should be avoided within 48 hours of freezing

temperatures, especially for tillered crops.[5][8]
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Sunlight: The active ingredient can be degraded by sunlight. Application in low light or late

afternoon may enhance weed control.[11]

Experimental Protocols
The following are detailed protocols for conducting key experiments to evaluate the efficacy

and optimal application timing of tralkoxydim.

Experiment 1: Dose-Response Bioassay for Weed
Control
Objective: To determine the effective dose of tralkoxydim required to control target weed

species at different growth stages.

Methodology:

Plant Material: Grow target weed species (e.g., Wild Oats, Annual Ryegrass) in pots in a

greenhouse under controlled conditions (e.g., 20/15°C day/night temperature, 16-hour

photoperiod).

Experimental Design: A completely randomized design with a factorial arrangement of

treatments will be used. Factors will include tralkoxydim dose and weed growth stage.

Doses: Include a range of doses (e.g., 0, 25, 50, 100, 150, 200 g a.i./ha) and an untreated

control.

Growth Stages: Treat weeds at the 2-3 leaf stage and the 4-5 leaf stage.

Replication: Each treatment combination will be replicated at least four times.

Herbicide Application: Apply tralkoxydim using a laboratory track sprayer calibrated to

deliver a consistent spray volume (e.g., 200 L/ha) at a constant pressure.

Data Collection:

Visual injury ratings (0-100% scale, where 0 = no injury and 100 = complete death) at 7,

14, and 21 days after treatment (DAT).
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Above-ground biomass (fresh and dry weight) at 21 DAT.

Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). Fit dose-response

curves using a non-linear regression model (e.g., four-parameter logistic model) to calculate

the GR50 (dose required for 50% growth reduction).

Experiment 2: Field Trial for Optimal Application Timing
Objective: To evaluate the effect of tralkoxydim application timing on weed control, crop

tolerance, and crop yield under field conditions.

Methodology:

Site Selection: Choose a field with a natural and uniform infestation of the target weed(s).

Experimental Design: A randomized complete block design (RCBD) with at least four

replications will be used.

Treatments:

Application Timings:

Early Post-emergence (EPOST): Weeds at the 2-3 leaf stage.

Mid Post-emergence (MPOST): Weeds at the 4-5 leaf stage.

Late Post-emergence (LPOST): Weeds at the early tillering stage.

Herbicide Rates: Apply tralkoxydim at a low, medium, and high recommended rate for the

target weeds.

Controls: Include a weedy check (untreated) and a weed-free check (hand-weeded) for

comparison.

Plot Management: Sow the selected cereal crop (e.g., wheat, barley) using standard

agronomic practices. Plot size should be adequate for representative data collection (e.g.,

2m x 10m).
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Herbicide Application: Apply treatments using a calibrated backpack or bicycle sprayer

equipped with flat-fan nozzles to ensure uniform coverage.

Data Collection:

Weed density (plants/m²) and biomass (g/m²) at 21 and 42 DAT.

Crop injury ratings (phytotoxicity) at 7 and 14 DAT.

Crop height and stand counts.

Crop yield ( kg/ha ) at maturity.

Statistical Analysis: Analyze data using ANOVA appropriate for an RCBD. Perform mean

separation tests (e.g., Tukey's HSD) to identify significant differences between treatments.
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Caption: Mechanism of action of Tralkoxydim.
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Caption: Workflow for a field trial.
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Caption: Application timing decision logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. Tralkoxydim | C20H27NO3 | CID 135492483 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 4farmers.com.au [4farmers.com.au]

4. chemimpex.com [chemimpex.com]

5. cdn.nufarm.com [cdn.nufarm.com]

6. sabakem.com [sabakem.com]

7. apparentag.com.au [apparentag.com.au]

8. pr-rp.hc-sc.gc.ca [pr-rp.hc-sc.gc.ca]

9. caws.org.nz [caws.org.nz]

10. my.ucanr.edu [my.ucanr.edu]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b8805380?utm_src=pdf-body-img
https://www.benchchem.com/product/b8805380?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=9JlBuVe_1TI
https://pubchem.ncbi.nlm.nih.gov/compound/135492483
https://4farmers.com.au/wp-content/uploads/2018/06/2_tralkoxydim-400-wdg_57855-Tralkoxydim-400-WG-leaflet-210x297.pdf
https://www.chemimpex.com/products/39336
https://cdn.nufarm.com/wp-content/uploads/sites/16/2021/02/11113439/Nufarm-Tralk-Liq-E-Label_11FEB2021.pdf
http://www.sabakem.com/wp/wp-content/uploads/2020/05/Sabakam-Tralkoxydim-400WG_6pp-Leaflet_F090316.pdf
http://www.apparentag.com.au/documents/brochures/65110_APPARENT_TRALKOXYDIM_400_WG_HERBICIDE_Booklet_1.pdf
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=398290732
https://caws.org.nz/old-site/awc/1992/awc199211731.pdf
https://my.ucanr.edu/repository/fileaccess.cfm?article=164713&p=VTVDHB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8805380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. 4farmers.com.au [4farmers.com.au]

To cite this document: BenchChem. [Application Notes and Protocols for Optimal Weed
Control with Tralkoxydim]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8805380#tralkoxydim-application-timing-for-optimal-
weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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